Phenylcarbamoyl fluoride; 98%
Overview
Description
Phenylcarbamoyl fluoride (PCF) is a chemical compound composed of a phenyl group and a carbamoyl fluoride group. It is a white, crystalline solid with a melting point of 99-100 °C and a boiling point of 206-208 °C. PCF is used in a variety of scientific and industrial applications, and is highly soluble in water. It is also known by its trade name, Fluorinert.
Mechanism of Action
Phenylcarbamoyl fluoride; 98% acts as a nucleophile, meaning it is able to form new bonds with other molecules. The carbamoyl fluoride group of Phenylcarbamoyl fluoride; 98% is highly reactive, and it can react with a variety of molecules to form new compounds.
Biochemical and Physiological Effects
Phenylcarbamoyl fluoride; 98% has no known biochemical or physiological effects. It is not toxic and does not have any known adverse effects on humans or other organisms.
Advantages and Limitations for Lab Experiments
Phenylcarbamoyl fluoride; 98% has several advantages for lab experiments. It is highly soluble in water, making it easy to use in a variety of experiments. It is also relatively stable and has a high boiling point, making it ideal for use in high-temperature experiments. The main limitation of Phenylcarbamoyl fluoride; 98% is its relatively high cost, making it unsuitable for large-scale experiments.
Future Directions
The future of Phenylcarbamoyl fluoride; 98% in scientific research is bright. It can be used in the synthesis of new materials, in the development of new pharmaceuticals, and in the study of chemical reactions. It can also be used as a solvent for chromatography and as a reagent in the synthesis of organic compounds. Additionally, Phenylcarbamoyl fluoride; 98% can be used to study the effects of different environmental conditions on chemical reactions. Finally, Phenylcarbamoyl fluoride; 98% can be used to develop new methods for the synthesis of organic compounds.
Synthesis Methods
Phenylcarbamoyl fluoride; 98% can be synthesized by reacting phenylmagnesium bromide with chloroformic acid in the presence of potassium fluoride. This method produces a Phenylcarbamoyl fluoride; 98% solution with a 98% purity.
Scientific Research Applications
Phenylcarbamoyl fluoride; 98% is used in a variety of scientific research applications, such as in the synthesis of various organic compounds, in the preparation of new materials, and in the study of chemical reactions. It is also used as a solvent for chromatography and as a reagent in the synthesis of pharmaceuticals.
properties
IUPAC Name |
N-phenylcarbamoyl fluoride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6FNO/c8-7(10)9-6-4-2-1-3-5-6/h1-5H,(H,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DZXAINSCQJRLEG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6FNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50439705 |
Source
|
| Record name | N-phenylcarbamoyl fluoride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50439705 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
458-91-3 |
Source
|
| Record name | N-phenylcarbamoyl fluoride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50439705 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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